Cas no 39736-42-0 (1,4-Benzenediol, 2-(3,5-dimethyl-1H-pyrazol-1-yl)-)

• Product Name: 1,4-Benzenediol, 2-(3,5-dimethyl-1H-pyrazol-1-yl)-
• CAS No: 39736-42-0
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 1510678
• Update Time: 2024-08-24

1,4-Benzenediol, 2-(3,5-dimethyl-1H-pyrazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediol, 2-(3,5-dimethyl-1H-pyrazol-1-yl)-

• Inchi： 1S/C11H12N2O2/c1-7-5-8(2)13(12-7)10-6-9(14)3-4-11(10)15/h3-6,14-15H,1-2H3
• InChI Key： TZZOTGGQFFDSCI-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(O)C=C1N1C(C)=CC(C)=N1

Computed Properties

• Exact Mass: 204.08996

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 402.6±45.0 °C(Predicted)
• PSA: 58.28
• pka: 9.40±0.43(Predicted)